Cas no 85244-23-1 (3,5-Dipropylphenol)

• Product Name: 3,5-Dipropylphenol
• CAS No: 85244-23-1
• MF: C₁₂H₁₈O
• MW: 178.270723819733
• CID: 1835163
• PubChem ID: 14665583
• Update Time: 2025-04-21

3,5-Dipropylphenol Chemical and Physical Properties

Names and Identifiers

• 3,5-Dipropylphenol
• SCHEMBL3362484
• 85244-23-1
• IZPYZVGXWQFHIV-UHFFFAOYSA-N
• DTXSID80562772

• Inchi： 1S/C12H18O/c1-3-5-10-7-11(6-4-2)9-12(13)8-10/h7-9,13H,3-6H2,1-2H3
• InChI Key： IZPYZVGXWQFHIV-UHFFFAOYSA-N
• SMILES： OC1C=C(C=C(C=1)CCC)CCC

Computed Properties

• Exact Mass: 178.135765193g/mol
• Monoisotopic Mass: 178.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 20.2Ų